Cas no 799252-12-3 (Butanamide,N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3,3-dimethyl-)
799252-12-3 structure
Product Name:Butanamide,N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3,3-dimethyl-
CAS No:799252-12-3
MF:C10H17N3OS
MW:227.32648062706
CID:556776
PubChem ID:1080984
Update Time:2025-04-19
Butanamide,N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Butanamide,N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3,3-dimethyl-
- Butanamide, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3,3-dimethyl- (9CI)
- N-(5-Ethyl-1,3,4-thiadiazol-2-yl)-3,3-dimethylbutanamide
- AKOS000652965
- Butanamide,N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3,3-dimethyl-(9ci)
- 799252-12-3
-
- Inchi: 1S/C10H17N3OS/c1-5-8-12-13-9(15-8)11-7(14)6-10(2,3)4/h5-6H2,1-4H3,(H,11,13,14)
- InChI Key: JXHDTKDYKQGAFX-UHFFFAOYSA-N
- SMILES: S1C(CC)=NN=C1NC(CC(C)(C)C)=O
Computed Properties
- Exact Mass: 227.109
- Monoisotopic Mass: 227.109
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 83.1Ų
Butanamide,N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3,3-dimethyl- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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